Damulin B

• Molecular Formula: C42H70O13
• Molecular Weight: 783.0 g/mol
• InChI: InChI=1S/C42H70O13/c1-20(2)10-9-11-21(3)22-12-14-42(8)29(22)23(45)16-28-40(6)17-24(46)36(39(4,5)27(40)13-15-41(28,42)7)55-38-35(33(50)31(48)26(19-44)53-38)54-37-34(51)32(49)30(47)25(18-43)52-37/h10,22-38,43-51H,3,9,11-19H2,1-2,4-8H3/t22-,23-,24-,25-,26-,27+,28-,29+,30-,31-,32+,33+,34-,35-,36+,37+,38+,40+,41-,42-/m1/s1
• InChIKey: YHVZKDRAJHNHJX-UDBICBSZSA-N

Damulin B Chemical Identity and Bioactivity

Damulin B is a dammarane-type saponin with the molecular formula C42H70O13 and a molecular weight of 783.00 g/mol, found in Gynostemma pentaphyllum [1]. It is structurally defined as 2α,3β,12β-trihydroxydammar-20,24-diene-3-O-[β-D-glucopyranosyl-(1→2)-β-D-glucopyranoside] [2]. Damulin B exhibits potent cytotoxic activity against human lung carcinoma A549 cells, with an IC50 value of 4.56 μg/mL, and activates AMP-activated protein kinase (AMPK) in L6 myotube cells [3].

Apoptosis & cell viability pathway studies in NSCLC cell models

AMPK signaling & glucose uptake research in skeletal muscle cells

Dammarane-type saponin probe for structure-activity relationship studies

• [1] Planta Medica, 2019, 85(5): 394-405. DOI: 10.1055/a-0810-7738. View Source
• [2] Bioorganic & Medicinal Chemistry, 2011, 19(21): 6254-6260. DOI: 10.1016/j.bmc.2011.09.013. View Source
• [3] The FASEB Journal, 2014, 28(1_supplement): 647.25. DOI: 10.1096/fasebj.28.1_supplement.647.25. View Source

Damulin B Substitution Risks

The cytotoxic and metabolic activities of Gynostemma pentaphyllum saponins are highly dependent on specific structural features, including the number of sugar moieties, the configuration at C-20, and the presence of double bonds at C20(21) and C20(22) [1]. Damulin B possesses a unique combination of these features that confers distinct potency and selectivity compared to its closest analogs, such as damulin A, gypenoside L, and gypenoside LI [2]. Substituting Damulin B with a generic gypenoside or an undefined G. pentaphyllum extract will likely result in significantly different bioactivity profiles, potentially confounding experimental outcomes and leading to irreproducible results [3].

Generic Gynostemma pentaphyllum extract: inconsistent saponin composition; structure-dependent cytotoxicity may not be reproduced.

Damulin A or related gypenosides: glycosylation differences lead to distinct potency profiles in A549 models; require structure-specific validation.

Dammarane-type mixtures: pathway activation (e.g., AMPK) may vary; end-point response context may not transfer directly.

• [1] The FASEB Journal, 2014, 28(1_supplement): 647.25. DOI: 10.1096/fasebj.28.1_supplement.647.25. View Source
• [2] Planta Medica, 2019, 85(5): 394-405. DOI: 10.1055/a-0810-7738. View Source
• [3] US Patent 8,357,786 B2. Method for preparing extract with increasing damulin A and damulin B contents, and pharmaceutical compositions of the same for treating metabolic disease. View Source

Damulin B Activity Evidence

Superior A549 Cytotoxicity over Analogs

Damulin B exhibits the most potent cytotoxic activity against human lung carcinoma A549 cells among a panel of seven dammarane-type saponins isolated from G. pentaphyllum, including its closest analog damulin A [1]. The IC50 value for Damulin B is 4.56 ± 0.58 μg/mL, which is 5.9-fold lower (more potent) than that of damulin A (IC50 = 26.98 ± 0.51 μg/mL) and 12.1-fold lower than that of the positive control, 20S-Rg3 (IC50 = 55.36 ± 3.20 μg/mL) [1].

A549 cytotoxicity ranking

Head-to-head

Damulin B IC50 4.56 µg/mL vs. Damulin A 26.98 µg/mL (5.9×); vs. Gypenoside LI 50.96 µg/mL (11.2×); vs. 20S-Rg3 55.36 µg/mL (12.1×)

Ranked highest in tested set; supports A549 cell-model endpoint review.

MTT assay; reported IC50 from single study.

Evidence Dimension	Cytotoxic potency (IC50) against A549 human lung carcinoma cells
Target Compound Data	4.56 ± 0.58 μg/mL
Comparator Or Baseline	Damulin A: 26.98 ± 0.51 μg/mL; 20S-Rg3 (positive control): 55.36 ± 3.20 μg/mL
Quantified Difference	5.9-fold more potent than damulin A; 12.1-fold more potent than 20S-Rg3
Conditions	MTT cytotoxicity assay using A549 cells

Why This Matters

Researchers focused on discovering novel anti-lung cancer agents should prioritize Damulin B over other gypenosides for its superior potency, enabling more efficient lead optimization and reducing the amount of compound needed for in vitro and subsequent in vivo studies.

• [1] The FASEB Journal, 2014, 28(1_supplement): 647.25. DOI: 10.1096/fasebj.28.1_supplement.647.25. View Source

Activity in A549 and H1299 Cells

Damulin B, as a single isolated compound, has demonstrated in vivo nephroprotective efficacy in a mouse model of cisplatin-induced acute kidney injury [1]. Treatment with damulin B effectively prevented cisplatin-induced apoptosis of HEK293 cells in vitro and, more importantly, prevented acute kidney injury in mice by suppressing oxidative stress and maintaining AMPKα1 levels [1]. This establishes a clear in vivo functional endpoint for Damulin B that is not yet reported for many other structurally related gypenosides.

NSCLC cell viability IC50

Reported

A549: 21.9 µM
H1299: 21.7 µM

Supports cell-model potency review.

MTT assay, 24 h; data to verify.

Evidence Dimension	In vivo efficacy in a disease model
Target Compound Data	Prevents cisplatin-induced acute kidney injury in mice
Comparator Or Baseline	Other dammarane-type saponins (e.g., gypenoside L, gypenoside LI, damulin A) lack reported in vivo nephroprotection data in this specific model.
Quantified Difference	Not applicable (presence/absence of in vivo efficacy data)
Conditions	Cisplatin-induced acute kidney injury mouse model

Why This Matters

The availability of specific in vivo efficacy data for Damulin B provides a higher level of validation compared to analogs with only in vitro data, making it a more compelling candidate for translational research in nephroprotection and adjuvant chemotherapy.

• [1] Nutrients, 2023, 15(1): 46. DOI: 10.3390/nu15010046. View Source

AMPK Activation and Glucose Uptake in Muscle Cells

Damulin B, along with damulin A, strongly activates AMP-activated protein kinase (AMPK) in cultured L6 myotube cells, a key regulator of glucose and lipid metabolism [1]. Both compounds also increased β-oxidation and glucose uptake with increasing GluT4 translocation to the plasma membrane [1]. This dual activity (AMPK activation + enhanced glucose uptake) is a specific, quantifiable metabolic effect that differentiates these compounds from other G. pentaphyllum constituents.

AMPK activation in muscle cells

Class-level inference

Strong AMPK activation; increased GLUT4 translocation to plasma membrane

Supports metabolic pathway-response interpretation.

Rat L6 myotube cell model; qualitative description.

Evidence Dimension	AMPK activation and glucose uptake enhancement
Target Compound Data	Strongly activates AMPK; increases β-oxidation and glucose uptake with GluT4 translocation in L6 myotube cells
Comparator Or Baseline	Other dammarane-type saponins (e.g., gypenoside L, gypenoside LI) have not been shown to activate AMPK in this system.
Quantified Difference	Not applicable (presence/absence of specific metabolic activity)
Conditions	L6 myotube cell culture

Why This Matters

For research in diabetes, obesity, and metabolic syndrome, Damulin B offers a validated mechanism of action (AMPK activation) that can serve as a positive control or lead compound, whereas other gypenosides may lack this specific and relevant activity.

• [1] Bioorganic & Medicinal Chemistry, 2011, 19(21): 6254-6260. DOI: 10.1016/j.bmc.2011.09.013. View Source

Cisplatin-Induced Nephrotoxicity Protection

Patented methods exist for significantly increasing the content of damulin A and damulin B in G. pentaphyllum extracts by treating the extract with high temperature and high pressure [1]. This process yields an extract with a significantly increased capability for phosphorylation and enzymatic activation of AMPK compared to a conventional extract [1]. This establishes damulin A and damulin B as key quality markers for processed G. pentaphyllum extracts.

Cisplatin nephroprotection

Reported

Prevented cisplatin-induced apoptosis in HEK293 cells; reduced AKI markers in mice

Supports nephroprotection model-response context.

In vitro & in vivo; AMPKα1 maintenance suggested.

Evidence Dimension	Compound content and resulting AMPK activation capability
Target Compound Data	Content of damulin A and damulin B can be increased via heat/pressure treatment, leading to significantly increased AMPK activation
Comparator Or Baseline	Conventional G. pentaphyllum extract without specific processing
Quantified Difference	Significantly increased AMPK activation capability
Conditions	High temperature/high pressure treatment of G. pentaphyllum extract

Why This Matters

For researchers and manufacturers requiring consistent and potent AMPK-activating material, sourcing Damulin B or an extract specifically enriched for Damulin A and Damulin B ensures a defined and enhanced bioactivity profile compared to generic extracts.

• [1] US Patent 8,357,786 B2. Method for preparing extract with increasing damulin A and damulin B contents, and pharmaceutical compositions of the same for treating metabolic disease. View Source

Damulin B Research Applications

Lung Cancer Cytotoxicity and Apoptosis

Damulin B is the most potent among isolated G. pentaphyllum saponins against A549 lung cancer cells (IC50 = 4.56 μg/mL), making it an ideal positive control or lead compound for studying structure-activity relationships and mechanisms of apoptosis, cell cycle arrest, and migration inhibition in non-small cell lung carcinoma models [1].

AMPK-Mediated Metabolic Regulation in Muscle

Researchers investigating interventions for chemotherapy-induced nephrotoxicity can utilize Damulin B as a validated tool compound. Its demonstrated ability to prevent cisplatin-induced acute kidney injury in a mouse model provides a direct, in vivo proof-of-concept that can be leveraged for further translational studies and combination therapy development [2].

Cisplatin Nephrotoxicity Mitigation

Due to its strong and specific activation of AMPK and enhancement of glucose uptake in L6 myotube cells, Damulin B serves as a valuable pharmacological tool for target validation in metabolic disease research. It can be used as a positive control in assays for AMPK activation and glucose transport, and as a reference compound for screening novel AMPK modulators from natural product libraries [3].

AKT/β-Catenin Pathway in Hair Follicles

Given the patented methods for increasing damulin A and damulin B content, these compounds can serve as critical quality markers for the standardization and authentication of processed G. pentaphyllum extracts intended for metabolic health applications. Quantitative analysis of damulin B content can differentiate a functionally enhanced extract from a conventional one [4].

Application

Selection Property

Validation Focus

NSCLC cell-model apoptosis studies

A549/H1299 cell viability & apoptosis pathway context

Cell-cycle arrest (G0/G1), MMP-2/9, IL-24 modulation endpoints

Skeletal muscle glucose metabolism research

AMPK pathway activation & GLUT4 translocation

L6 myotube glucose uptake endpoint validation

Cisplatin-induced nephrotoxicity research model

AMPKα1-mediated renal protection

HEK293 apoptosis and in vivo AKI marker endpoints

Dermal papilla hair follicle biology studies

AKT/β-catenin pathway activation comparable to minoxidil

Hair growth factor expression & in vivo hair regeneration endpoint review

• [1] The FASEB Journal, 2014, 28(1_supplement): 647.25. DOI: 10.1096/fasebj.28.1_supplement.647.25. View Source
• [2] Nutrients, 2023, 15(1): 46. DOI: 10.3390/nu15010046. View Source
• [3] Bioorganic & Medicinal Chemistry, 2011, 19(21): 6254-6260. DOI: 10.1016/j.bmc.2011.09.013. View Source
• [4] US Patent 8,357,786 B2. Method for preparing extract with increasing damulin A and damulin B contents, and pharmaceutical compositions of the same for treating metabolic disease. View Source